6-Amino-2-benzyl-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
6-Amino-2-benzyl-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
Brand Name:
Vulcanchem
CAS No.:
494792-76-6
VCID:
VC0460014
InChI:
InChI=1S/C27H25N5O2/c1-33-19-8-9-24(34-2)21(12-19)25-23-15-32(14-18-6-4-3-5-7-18)11-10-20(23)22(13-28)26(31)27(25,16-29)17-30/h3-10,12,23,25H,11,14-15,31H2,1-2H3/t23-,25+/m0/s1
SMILES:
COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4
Molecular Formula:
C27H25N5O2
Molecular Weight:
451.5g/mol
6-Amino-2-benzyl-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile
CAS No.: 494792-76-6
Main Products
VCID: VC0460014
Molecular Formula: C27H25N5O2
Molecular Weight: 451.5g/mol
| CAS No. | 494792-76-6 |
|---|---|
| Product Name | 6-Amino-2-benzyl-8-(2,5-dimethoxyphenyl)-2,3,8,8a-tetrahydro-5,7,7(1H)-isoquinolinetricarbonitrile |
| Molecular Formula | C27H25N5O2 |
| Molecular Weight | 451.5g/mol |
| IUPAC Name | (8R,8aR)-6-amino-2-benzyl-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-5,7,7-tricarbonitrile |
| Standard InChI | InChI=1S/C27H25N5O2/c1-33-19-8-9-24(34-2)21(12-19)25-23-15-32(14-18-6-4-3-5-7-18)11-10-20(23)22(13-28)26(31)27(25,16-29)17-30/h3-10,12,23,25H,11,14-15,31H2,1-2H3/t23-,25+/m0/s1 |
| Standard InChIKey | KIJSQHNXKYTOLM-UKILVPOCSA-N |
| Isomeric SMILES | COC1=CC(=C(C=C1)OC)[C@@H]2[C@H]3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| SMILES | COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| Canonical SMILES | COC1=CC(=C(C=C1)OC)C2C3CN(CC=C3C(=C(C2(C#N)C#N)N)C#N)CC4=CC=CC=C4 |
| PubChem Compound | 11838498 |
| Last Modified | Nov 11 2021 |
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